Diethyl 2-(4-chlorophenoxy)malonate

• Molecular Formula: C13H15ClO5
• Molecular Weight: 286.71 g/mol
• IUPAC Name: diethyl 2-(4-chlorophenoxy)propanedioate
• InChI: InChI=1S/C13H15ClO5/c1-3-17-12(15)11(13(16)18-4-2)19-10-7-5-9(14)6-8-10/h5-8,11H,3-4H2,1-2H3
• InChI Key: JJQHMFJEJRHLGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)OCC)OC1=CC=C(C=C1)Cl

Description

Diethyl 2-(4-chlorophenoxy)malonate is a useful research compound. Its molecular formula is C13H15ClO5 and its molecular weight is 286.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 38.6 g (0.3 mole) of 4-chlorophenol, 70 g (0.36 mole) of diethylchloromalonate and 69.1 g (0.5 mole) of anhydrous potassium carbonate in 750 ml of acetone was heated at reflux for 48 hr, cooled, filtered and the filtrate concentrated. The residue was diluted with 250 ml of ethyl ether and was washed successively with two 100 ml portions of a 1% NaOH solution, once with H2O and once with brine, dried (sodium sulfate) and concentrated to give an oil which gradually crystallized. The solid was triturated with petroleum ether (30°-60° C.), collected by filtration and dried to yield 72.6 g (84%) of white solid. An analytical sample, mp 43.5°-45° C. (lit. mp 58°-60° C.), was recrystallized from petroleum ether (60°-110° C.).